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Compound of Interest

Compound Name: Polymyxin B nonapeptide TFA

Cat. No.: B2721108 Get Quote

Polymyxin B Nonapeptide TFA: Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and storage of Polymyxin B
nonapeptide TFA.

Frequently Asked Questions (FAQs)
Q1: What is Polymyxin B nonapeptide TFA?

Polymyxin B nonapeptide TFA is a cyclic peptide derived from Polymyxin B. It is created by

proteolytically removing the terminal amino acyl residue of Polymyxin B.[1][2][3] While it is less

toxic and lacks the bactericidal activity of its parent compound, it effectively permeabilizes the

outer membranes of gram-negative bacteria. This action makes them more susceptible to other

antibiotics.

Q2: What is the difference between Polymyxin B nonapeptide and Polymyxin B nonapeptide
TFA?

Polymyxin B nonapeptide refers to the base peptide, while the "TFA" designation indicates that

it is the trifluoroacetate salt. The TFA salt is a common formulation for synthetic peptides, which

can improve their stability and solubility. For laboratory purposes, the handling and storage of
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the TFA salt are the primary considerations, and the information provided here pertains to

Polymyxin B nonapeptide TFA.

Q3: What are the primary applications of Polymyxin B nonapeptide TFA in research?

Its main use is as an antibiotic potentiator. It can increase the sensitivity of gram-negative

bacteria to a variety of antibiotics.[4][5] It is also utilized in studies to increase the frequency of

electroporation-based transformation in gram-negative clinical isolates.[4][5]

Solubility Guide
Quantitative Solubility Data
The solubility of Polymyxin B nonapeptide TFA can vary slightly between batches and

manufacturers. The following table summarizes reported solubility data:

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

Water 50 - 100 mg/mL 32.61 - 65.22 mM

May require warming

to 60°C and

ultrasonication.[1][6]

DMSO 16.67 - 100 mg/mL 17.31 - 65.22 mM

May require

ultrasonication.[1][2]

[6]

PBS (pH 7.2)
Sparingly soluble (1-

10 mg/mL)
-

Ethanol
Sparingly soluble (1-

10 mg/mL)
-

Experimental Protocol: Reconstitution of Polymyxin B
Nonapeptide TFA

Preparation: Bring the vial of lyophilized Polymyxin B nonapeptide TFA to room

temperature before opening to prevent moisture condensation.
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Solvent Addition: Add the desired volume of the appropriate solvent (e.g., sterile water or

DMSO) to the vial to achieve the target concentration.

Dissolution:

Gently swirl the vial to begin dissolving the peptide.

If the peptide does not fully dissolve, sonication is recommended.[2]

For aqueous solutions, warming the vial to 37°C or even up to 60°C can aid in dissolution.

[3][6]

Use an ultrasonic bath for a short period to facilitate dissolution, especially for DMSO

solutions.[1][3]

Sterilization (for aqueous solutions): If using water as the solvent for biological applications,

filter-sterilize the solution through a 0.22 µm filter after reconstitution.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial

to aliquot the stock solution into single-use volumes.[1][2][6]

Reconstitution Workflow
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Start: Lyophilized Peptide Vial

Equilibrate vial to room temperature

Add chosen solvent (Water or DMSO)

Gently swirl to dissolve

Is the peptide fully dissolved?

Apply sonication and/or warming (37-60°C)

No

Filter-sterilize (if aqueous solution for biological use)

Yes

Aliquot into single-use tubes

Store at recommended temperature
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Problem: Peptide not dissolving

What is the solvent?

Water

Water

DMSO

DMSO

Warm solution to 37-60°C

Sonicate the solution

Is it dissolved now?

Success: Proceed with experiment

Yes

Consider making a fresh stock in DMSO first, then dilute

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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